N-(4-((6-methylpyridazin-3-yl)amino)phenyl)benzenesulfonamide

• IUPAC Name: N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]benzenesulfonamide
• InChI: InChI=1S/C17H16N4O2S/c1-13-7-12-17(20-19-13)18-14-8-10-15(11-9-14)21-24(22,23)16-5-3-2-4-6-16/h2-12,21H,1H3,(H,18,20)
• InChI Key: BHGCGFCUPJJPRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NC2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

N-(4-((6-methylpyridazin-3-yl)amino)phenyl)benzenesulfonamide, also known as MPAPS, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments. In

Scientific Research Applications

N-(4-((6-methylpyridazin-3-yl)amino)phenyl)benzenesulfonamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of various diseases. This compound has also been studied for its potential use in photodynamic therapy, which involves the use of light to activate a photosensitizer that can selectively destroy cancer cells.

Mechanism of Action

Target of Action

A structurally similar compound, imatinib, is known to inhibit the activity of tyrosine kinases . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades. They play pivotal roles in cellular functions such as cell growth, differentiation, metabolism, and apoptosis .

Mode of Action

Imatinib, a similar compound, binds to an inactive abelson tyrosine kinase domain through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . This binding inhibits the activity of the tyrosine kinases, thereby disrupting the signal transduction cascades they regulate .

Result of Action

If it acts similarly to imatinib, it could potentially inhibit the proliferation of cells and induce apoptosis by disrupting tyrosine kinase-regulated signaling pathways .

Advantages and Limitations for Lab Experiments

N-(4-((6-methylpyridazin-3-yl)amino)phenyl)benzenesulfonamide has several advantages for laboratory experiments. It is readily available and can be synthesized using relatively simple methods. It is also stable and can be stored for extended periods of time. However, this compound has some limitations for laboratory experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, this compound has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-(4-((6-methylpyridazin-3-yl)amino)phenyl)benzenesulfonamide. One area of research is to further explore its potential therapeutic applications, particularly in the treatment of cancer and inflammatory diseases. Another area of research is to investigate the use of this compound in combination with other drugs or therapies, to enhance its effectiveness. Additionally, research could focus on developing new methods for synthesizing and delivering this compound, to improve its bioavailability and solubility.

Synthesis Methods

The synthesis of N-(4-((6-methylpyridazin-3-yl)amino)phenyl)benzenesulfonamide involves several steps, including the reaction of 3-amino-6-methylpyridazine with 4-nitrobenzenesulfonyl chloride, followed by reduction with sodium borohydride to yield the intermediate 4-(6-methylpyridazin-3-ylamino)benzenesulfonamide. The final step involves the reaction of this intermediate with 4-chloronitrobenzene in the presence of a base to yield this compound.